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  4. [(1R,3Ar,5S,6S,8aS)-6,8a-dihydroxy-3a,6-dimethyl-1-propan-2-yl-2,3,4,5,7,8-hexahydro-1H-azulen-5-yl] 3,4,5-trimethoxybenzoate
[(1R,3Ar,5S,6S,8aS)-6,8a-dihydroxy-3a,6-dimethyl-1-propan-2-yl-2,3,4,5,7,8-hexahydro-1H-azulen-5-yl] 3,4,5-trimethoxybenzoate [(1R,3Ar,5S,6S,8aS)-6,8a-dihydroxy-3a,6-dimethyl-1-propan-2-yl-2,3,4,5,7,8-hexahydro-1H-azulen-5-yl] 3,4,5-trimethoxybenzoate
Brand Name: Vulcanchem
CAS No.: 128232-97-3
VCID: VC0149816
InChI: InChI=1S/C25H38O7/c1-15(2)17-8-9-23(3)14-20(24(4,27)10-11-25(17,23)28)32-22(26)16-12-18(29-5)21(31-7)19(13-16)30-6/h12-13,15,17,20,27-28H,8-11,14H2,1-7H3/t17-,20+,23-,24+,25+/m1/s1
SMILES: CC(C)C1CCC2(C1(CCC(C(C2)OC(=O)C3=CC(=C(C(=C3)OC)OC)OC)(C)O)O)C
Molecular Formula: C25H38O7
Molecular Weight: 450.6 g/mol

[(1R,3Ar,5S,6S,8aS)-6,8a-dihydroxy-3a,6-dimethyl-1-propan-2-yl-2,3,4,5,7,8-hexahydro-1H-azulen-5-yl] 3,4,5-trimethoxybenzoate

CAS No.: 128232-97-3

Main Products

VCID: VC0149816

Molecular Formula: C25H38O7

Molecular Weight: 450.6 g/mol

[(1R,3Ar,5S,6S,8aS)-6,8a-dihydroxy-3a,6-dimethyl-1-propan-2-yl-2,3,4,5,7,8-hexahydro-1H-azulen-5-yl] 3,4,5-trimethoxybenzoate - 128232-97-3

CAS No. 128232-97-3
Product Name [(1R,3Ar,5S,6S,8aS)-6,8a-dihydroxy-3a,6-dimethyl-1-propan-2-yl-2,3,4,5,7,8-hexahydro-1H-azulen-5-yl] 3,4,5-trimethoxybenzoate
Molecular Formula C25H38O7
Molecular Weight 450.6 g/mol
IUPAC Name [(1R,3aR,5S,6S,8aS)-6,8a-dihydroxy-3a,6-dimethyl-1-propan-2-yl-2,3,4,5,7,8-hexahydro-1H-azulen-5-yl] 3,4,5-trimethoxybenzoate
Standard InChI InChI=1S/C25H38O7/c1-15(2)17-8-9-23(3)14-20(24(4,27)10-11-25(17,23)28)32-22(26)16-12-18(29-5)21(31-7)19(13-16)30-6/h12-13,15,17,20,27-28H,8-11,14H2,1-7H3/t17-,20+,23-,24+,25+/m1/s1
Standard InChIKey MXZWEUNFKTYREI-XEKASBNSSA-N
Isomeric SMILES CC(C)[C@H]1CC[C@]2([C@@]1(CC[C@]([C@H](C2)OC(=O)C3=CC(=C(C(=C3)OC)OC)OC)(C)O)O)C
SMILES CC(C)C1CCC2(C1(CCC(C(C2)OC(=O)C3=CC(=C(C(=C3)OC)OC)OC)(C)O)O)C
Canonical SMILES CC(C)C1CCC2(C1(CCC(C(C2)OC(=O)C3=CC(=C(C(=C3)OC)OC)OC)(C)O)O)C
Synonyms 1β-Isopropyl-3aβ,6-dimethyl-5α-(3,4,5-trimethoxybenzoyloxy)octahydroazulene-6β,8aβ(1H)-diol
PubChem Compound 14542901
Last Modified Nov 11 2021
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